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Compound of Interest

Compound Name: N-Methylacetanilide

Cat. No.: B189316

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling point data for N-
Methylacetanilide (CAS No. 579-10-2), a key intermediate in various synthetic processes. The
document outlines standardized experimental protocols for the determination of these physical
constants and presents the data in a clear, tabular format for ease of reference.

Quantitative Data Summary

The melting and boiling points of N-Methylacetanilide are critical parameters for its
purification, handling, and application in further chemical syntheses. The following table
summarizes the available data from various chemical data sources.

Physical Property Value Conditions
Melting Point 101-104 °C Ambient Pressure
Boiling Point 146 °C 30 mmHg

253 °C 712 mmHg

Experimental Protocols

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of N-Methylacetanilide. The following sections detail the standard laboratory
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procedures for these measurements.

Melting Point Determination using a Capillary Method

This protocol describes the use of a melting point apparatus, such as a Mel-Temp or similar

device, to determine the melting range of a solid sample.

Materials:

N-Methylacetanilide (purified by recrystallization)

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle

Procedure:

Sample Preparation: A small amount of N-Methylacetanilide is placed on a clean, dry watch
glass. If the crystals are large, they are finely powdered using a mortar and pestle.[1][2]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the solid into
the closed end. This process is repeated until a sample column of 2-3 mm is achieved.[1][3]

Apparatus Setup: The packed capillary tube is placed into the sample holder of the melting
point apparatus. The apparatus is then turned on, and a heating rate is set.

Approximate Melting Point: For an unknown sample, a rapid heating rate (e.g., 10-20 °C/min)
is used to determine an approximate melting range.[3]

Accurate Melting Point: A fresh sample is prepared and the apparatus is allowed to cool to at
least 20 °C below the approximate melting point. The sample is then heated at a slow rate
(2-2 °C/min) to allow for thermal equilibrium.[3][4]

Data Recording: The temperature at which the first liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
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liquid is recorded as the end of the melting range.[4] For pure N-Methylacetanilide, a sharp
melting range of 1-2 °C is expected. A broader range can indicate the presence of impurities.

[4]

Boiling Point Determination using the Thiele Tube
Method

This method is suitable for determining the boiling point of small quantities of liquid. As N-

Methylacetanilide is a solid at room temperature, it must first be melted.

Materials:

N-Methylacetanilide

Small test tube or fusion tube
Capillary tube (sealed at one end)
Thermometer

Thiele tube

Heat-resistant mineral oil or silicone oil

Bunsen burner or other heat source

Procedure:

Sample Preparation: A small amount of N-Methylacetanilide is placed in a small test tube
and gently heated until it melts.

Apparatus Assembly: A capillary tube, sealed at one end, is placed open-end-down into the
molten N-Methylacetanilide. The test tube is then attached to a thermometer using a rubber
band or wire, ensuring the sample is level with the thermometer bulb.

Thiele Tube Setup: The thermometer and test tube assembly are clamped so that they are
immersed in the oil within the Thiele tube. The oil level should be above the sample in the
test tube.[5]
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» Heating: The side arm of the Thiele tube is gently and evenly heated.[5][6] This design
promotes convection currents that ensure uniform temperature distribution throughout the oil.

[6]

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. The heating is continued until a steady and rapid stream of
bubbles emerges from the capillary tube.[5][6]

o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
boiling point is the temperature at which the bubbling stops and the liquid is drawn back into
the capillary tube.[5][6] This indicates that the vapor pressure of the substance equals the

atmospheric pressure.

Visualizations

The following diagrams illustrate the experimental workflows for determining the physical

properties of N-Methylacetanilide.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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